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The table below summarizes kinetic data for computationally designed Kemp eliminases based on the IGPS

scaffold. This data can serve as a reference for high-efficiency enzymes derived from this protein family.

Design Name
Catalytic
Efficiency
(kcat/KM)

Turnover
Number (kcat)

Notes

Initial Designs [1] 130 - 210 M-1 s-1 < 1 s-1 On par with earlier computational

designs.

Optimized Design
(from Des61) [1]

3,600 M-1 s-1 0.85 s-1 Derived from initial design via

computational optimization.

Optimized Designs
(from Des27) [1]

> 2,000 M-1 s-1 Increased 10-70x

from base

Multiple designs showed

significant rate improvement.

Top Performing
Design [1]

12,700 M-1 s-1 2.8 s-1 Surpassed previous designs by

two orders of magnitude.

Further Enhanced
Design [1]

> 105 M-1 s-1 30 s-1 Achieved parameters comparable

to natural enzymes.
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Experimental Workflow for Kinetic Analysis

Based on the methodologies in the search results, the general workflow for producing and testing enzymes

like these involves cloning, expression, and purification, followed by activity assays [1] [2].
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The kinetic assays for Kemp eliminases, as described in the research, typically involve

spectrophotometrically monitoring the decomposition of the substrate 5-nitrobenzisoxazole. The increase in

absorbance is used to determine the reaction rate, from which parameters like kcat (turnover number) and

KM (Michaelis constant) are calculated [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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